Cas no 2741-57-3 (1-(Dichloromethyl)-2-(trichloromethyl)benzene)

• Product Name: 1-(Dichloromethyl)-2-(trichloromethyl)benzene
• CAS No: 2741-57-3
• MF: C₈H₅Cl₅
• MW: 278.390297651291
• MDL: MFCD00128834
• CID: 276695
• PubChem ID: 75967
• Update Time: 2025-06-14

1-(Dichloromethyl)-2-(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Dichloromethyl)-2-(trichloromethyl)benzene
• Benzene,1-(dichloromethyl)-2-(trichloromethyl)-
• PENTACHLORIDE O-XYLENE
• 1-Dichlormethyl-2-trichlormethyl-benzol
• 1-dichloromethyl-2-trichloromethyl-benzene
• Benzene,1-(dichloromethyl)-2-(trichloromethyl)
• o-dichloromethyltrichloromethylbenzene
• A inverted exclamation mark'-Pentachloro-2-xylene
• NSC 155825
• EINECS 220-371-4
• o-Xylene,.alpha.,.alpha.,.alpha.',.alpha.'-pentachloro-
• FT-0634464
• A inverted exclamation mark,
• A inverted exclamation mark',
• EC 220-371-4
• 2741-57-3
• XS8ZP7BKF2
• NSC107974
• UNII-XS8ZP7BKF2
• SCHEMBL1845725
• NSC-107974
• AKOS015890658
• Alpha,alpha,alpha,alpha',alpha'-pentachloro-O-xylene
• NSC155825
• Benzene, 1-(dichloromethyl)-2-(trichloromethyl)-
• MFCD00128834
• NSC-155825
• NSC 107974
• A inverted exclamation mark'-Tetrachloro-2-xylene
• alpha,alpha,alpha,alpha',alpha'-Pentachloro-2-xylene
• NS00002172
• DTXSID30181836
• 2-(Dichloromethyl)benzotrichloride

• MDL： MFCD00128834
• Inchi： 1S/C8H5Cl5/c9-7(10)5-3-1-2-4-6(5)8(11,12)13/h1-4,7H
• InChI Key： UXMNSLMVCBBGCW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 275.88300
• Monoisotopic Mass: 275.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.541
• Boiling Point: 310.16°C at 760 mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.577 
• PSA: 0.00000
• LogP: 4.98950

1-(Dichloromethyl)-2-(trichloromethyl)benzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(Dichloromethyl)-2-(trichloromethyl)benzene

Comprehensive Overview of 1-(Dichloromethyl)-2-(trichloromethyl)benzene (CAS No. 2741-57-3)

1-(Dichloromethyl)-2-(trichloromethyl)benzene, identified by its CAS number 2741-57-3, is a specialized organic compound widely utilized in industrial and research applications. This chlorinated aromatic derivative is recognized for its unique molecular structure, featuring both dichloromethyl and trichloromethyl functional groups attached to a benzene ring. Its chemical properties make it valuable in synthetic chemistry, particularly in the production of intermediates for agrochemicals, dyes, and specialty polymers.

The compound's chlorinated benzene backbone contributes to its stability and reactivity, enabling its use in controlled reactions such as Friedel-Crafts alkylation or as a precursor for further functionalization. Researchers often explore its potential in green chemistry applications, aligning with the growing demand for sustainable chemical processes. Recent studies highlight its role in developing low-toxicity alternatives for industrial applications, a topic frequently searched in academic and environmental forums.

From a technical perspective, 1-(Dichloromethyl)-2-(trichloromethyl)benzene exhibits notable solubility in organic solvents like dichloromethane and toluene, while remaining insoluble in water. This characteristic is critical for its purification and application in non-aqueous systems. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, addressing a frequent query among quality control professionals.

In industrial settings, this compound is often discussed in the context of high-performance material synthesis. For instance, its derivatives may serve as flame retardants or plasticizers, though formulations are tailored to meet stringent safety standards. Online searches frequently link such compounds to material science innovations, reflecting broader interest in advanced manufacturing technologies.

Environmental and handling considerations are another key focus area. While not classified as hazardous under standard regulations, proper storage in airtight containers away from light is recommended to maintain stability. This aligns with laboratory best practices, a recurring theme in occupational safety guidelines shared across professional networks.

The synthesis of CAS 2741-57-3 typically involves chlorination reactions under controlled conditions, a process detailed in patents and peer-reviewed journals. Optimization of yield and selectivity remains an active research area, with computational chemistry tools like DFT calculations gaining traction for reaction pathway predictions—a hotspot in modern chemical engineering discussions.

Market trends indicate steady demand for halogenated aromatic compounds like this derivative, particularly in regions with robust pharmaceutical and specialty chemical industries. Supply chain analyses often highlight its availability through specialty chemical distributors, a common search term among procurement specialists.

In analytical applications, 1-(Dichloromethyl)-2-(trichloromethyl)benzene may serve as a reference standard for chromatographic methods. Its well-defined spectral properties make it suitable for method validation, addressing a critical need in quality assurance protocols across multiple industries.

Future research directions may explore its potential in catalytic systems or as a building block for functional materials. Such applications resonate with the scientific community's focus on molecular design and structure-property relationships, frequently searched concepts in materials science databases.

Regulatory compliance remains straightforward for this compound, as it falls outside restricted categories. Documentation typically includes technical data sheets and safety assessments, resources commonly requested by compliance officers in chemical handling facilities.

From a commercial standpoint, pricing for 2741-57-3 varies based on purity grades and order volumes, a detail often queried in chemical trading platforms. Suppliers increasingly provide custom synthesis options to meet specific research requirements, reflecting the compound's niche applications.

In educational contexts, this compound serves as an excellent example for teaching electrophilic aromatic substitution mechanisms and steric effects in organic chemistry. These pedagogical applications align with frequent searches from chemistry educators seeking demonstration compounds for advanced coursework.

Technological advancements in process chemistry have enabled more efficient production routes for chlorinated aromatics like this derivative. Continuous flow systems and automated purification methods represent growing areas of interest, as evidenced by conference proceedings and industry white papers.

Collaborative research initiatives are investigating the compound's potential in energy storage materials, tapping into the global focus on renewable energy solutions. Such interdisciplinary applications demonstrate the versatility of this chemical building block.

Standard characterization protocols for 1-(Dichloromethyl)-2-(trichloromethyl)benzene include elemental analysis and spectroscopic techniques, with data interpretation being a common topic in analytical chemistry forums. The compound's distinct mass fragmentation pattern makes it particularly useful for mass spectrometry training.

In formulation science, the compound's compatibility with various matrices is frequently studied, addressing formulation chemists' need for compatibility data when developing new material systems. This practical consideration generates consistent search traffic in technical databases.

Emerging applications in electronic materials have brought renewed attention to chlorinated aromatics. Their potential as precursors for organic semiconductors aligns with the electronics industry's search for novel dielectric materials and conductive polymers.

Quality specifications for CAS 2741-57-3 typically emphasize purity levels above 98%, with HPLC analysis being the preferred verification method. This technical requirement generates frequent queries regarding analytical method development for chlorinated compounds.

The compound's stability under various conditions is well-documented, with thermal degradation studies providing insight into its processing parameters. Such data is valuable for engineers designing chemical production systems, a recurring theme in process engineering literature.

In conclusion, 1-(Dichloromethyl)-2-(trichloromethyl)benzene represents a versatile chemical entity with multifaceted applications across research and industry. Its continued relevance stems from both traditional uses and emerging opportunities in advanced material science, ensuring its place in the evolving landscape of specialty chemicals.